Cas no 872862-86-7 (N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide)

• Product Name: N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide
• CAS No: 872862-86-7
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• CID: 5511247
• Update Time: 2025-05-20

N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-propyloxamide
• N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide

• Inchi： 1S/C17H25N3O6S/c1-3-9-18-16(21)17(22)19-12-15-20(10-4-11-26-15)27(23,24)14-7-5-13(25-2)6-8-14/h5-8,15H,3-4,9-12H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： NFEWDQCVQZRWLH-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Additional information on N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide

N'-{3-(4-Methoxybenzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N-Propylethanediamide: A Comprehensive Overview

The compound with CAS No 872862-86-7, known as N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonyl group attached to a benzene ring and an oxazinane ring system. The presence of these functional groups makes it a promising candidate for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its structure allows for extensive functionalization, enabling researchers to explore its role in inhibiting key enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, the sulfonyl group is known to enhance the stability and bioavailability of drugs, making it a valuable component in medicinal chemistry.

The synthesis of N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide involves a multi-step process that combines principles from both organic and polymer chemistry. The reaction sequence typically begins with the preparation of the oxazinane ring, followed by the introduction of the sulfonyl group and subsequent functionalization with ethanediamide moieties. This process requires precise control over reaction conditions to ensure high yields and product purity.

One of the most intriguing aspects of this compound is its ability to form self-assembled structures under certain conditions. Researchers have observed that the molecule can spontaneously organize into nanofibers or films when subjected to specific environmental stimuli, such as changes in temperature or pH levels. This property makes it an attractive candidate for applications in nanotechnology and biomaterials.

Moreover, recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, researchers have gained insights into the molecular interactions that govern its behavior in different chemical environments. These findings have paved the way for the development of novel synthetic strategies and optimization of existing ones.

In terms of biological activity, N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide has shown promise as an inhibitor of protein kinases, which are key players in cellular signaling pathways. Preclinical studies suggest that it may exhibit selective activity against certain isoforms of these enzymes, potentially reducing off-target effects and improving therapeutic efficacy.

Another area where this compound has demonstrated potential is in the field of polymer science. Its ability to act as a crosslinking agent has led to its use in the synthesis of hydrogels and other polymeric materials with tailored mechanical properties. These materials have applications ranging from drug delivery systems to tissue engineering scaffolds.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of this compound's interactions with biological systems. By combining experimental approaches with computational modeling, scientists aim to uncover new avenues for its application in both therapeutic and non-therapeutic contexts.

In conclusion, N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a valuable tool for addressing some of today's most pressing scientific challenges.